(17ξ,20ξ,22ξ,25ξ)-3β-Hydroxy-28-methylveratraman-6(5H)-one
(17ξ,20ξ,22ξ,25ξ)-3β-Hydroxy-28-methylveratraman-6(5H)-one
Brand Name:
Vulcanchem
CAS No.:
18209-21-7
VCID:
VC0090763
InChI:
InChI=1S/C28H45NO2/c1-16-6-9-26(29(5)15-16)18(3)20-7-8-21-22(17(20)2)13-24-23(21)14-27(31)25-12-19(30)10-11-28(24,25)4/h16,18-21,23-26,30H,6-15H2,1-5H3/t16?,18?,19-,20?,21+,23-,24-,25?,26?,28+/m0/s1
SMILES:
CC1CCC(N(C1)C)C(C)C2CCC3C4CC(=O)C5CC(CCC5(C4CC3=C2C)C)O
Molecular Formula:
C28H45NO2
Molecular Weight:
427.673
(17ξ,20ξ,22ξ,25ξ)-3β-Hydroxy-28-methylveratraman-6(5H)-one
CAS No.: 18209-21-7
Main Products
VCID: VC0090763
Molecular Formula: C28H45NO2
Molecular Weight: 427.673
| CAS No. | 18209-21-7 |
|---|---|
| Product Name | (17ξ,20ξ,22ξ,25ξ)-3β-Hydroxy-28-methylveratraman-6(5H)-one |
| Molecular Formula | C28H45NO2 |
| Molecular Weight | 427.673 |
| IUPAC Name | (3S,6aR,6bS,11aS,11bR)-9-[1-(1,5-dimethylpiperidin-2-yl)ethyl]-3-hydroxy-10,11b-dimethyl-2,3,4,4a,6,6a,6b,7,8,9,11,11a-dodecahydro-1H-benzo[a]fluoren-5-one |
| Standard InChI | InChI=1S/C28H45NO2/c1-16-6-9-26(29(5)15-16)18(3)20-7-8-21-22(17(20)2)13-24-23(21)14-27(31)25-12-19(30)10-11-28(24,25)4/h16,18-21,23-26,30H,6-15H2,1-5H3/t16?,18?,19-,20?,21+,23-,24-,25?,26?,28+/m0/s1 |
| Standard InChIKey | ZQRCSCBRFOPBME-JTTOWGAYSA-N |
| SMILES | CC1CCC(N(C1)C)C(C)C2CCC3C4CC(=O)C5CC(CCC5(C4CC3=C2C)C)O |
| Last Modified | Aug 20 2021 |
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